Cas no 101568-40-5 (1-Oxa-7-azaspiro[4.4]nonane-2,6,8-trione, 9,9-diMethyl-)

• Product Name: 1-Oxa-7-azaspiro[4.4]nonane-2,6,8-trione, 9,9-diMethyl-
• CAS No: 101568-40-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 831725
• Update Time: 2026-04-29

1-Oxa-7-azaspiro[4.4]nonane-2,6,8-trione, 9,9-diMethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-7-azaspiro[4.4]nonane-2,6,8-trione, 9,9-diMethyl-
• 9,9-DIMETHYL-1-OXA-7-AZASPIRO[4.4]NONANE-2,6,8-TRIONE
• [3-(9,9-dimethyl-9H-acridin-10-yl)-propyl]-methyl-amine
• 9,9-D
• 9,9-Dimethyl-10-(3-(methylamino)propyl)acridan
• 9,9-Dimethyl-10-[3-(methylamino)propyl]acridan
• 9,9-Dimethyl-10-< 3-methylamino-propyl> -acridan
• 9,9-dimethyl-1-oxa-7-aza-spiro[4.4]nonane-2,6,8-trione
• 9,9-Dimethyl-N-< 3-methyl-amino-propyl> -acridan
• AC1L3RV9
• Desmethyldimetacrine
• Monometacrina
• Monometacrine
• Monometacrine [INN]
• Monometacrinum
• SureCN2109612

• Inchi： InChI=1S/C9H11NO4/c1-8(2)6(12)10-7(13)9(8)4-3-5(11)14-9/h3-4H2,1-2H3,(H,10,12,13)
• InChI Key： TVTRBIFRLIXLAR-UHFFFAOYSA-N
• SMILES： CC1(C(NC(C12CCC(O2)=O)=O)=O)C

Computed Properties

• Exact Mass: 197.06883
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 72.47